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Compound of Interest

Cyclobutylmethanesulfonyl!
Compound Name:
chloride

Cat. No. 8597706

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for
cyclobutylmethanesulfonyl chloride and structurally related compounds. Due to limited
specific data on cyclobutylmethanesulfonyl chloride, this guide synthesizes information from
safety data sheets for the closely related and well-documented methanesulfonyl chloride,
supplemented with available data for cyclobutanesulfonyl chloride. This guide is intended for
use by trained professionals in a laboratory or drug development setting.

Chemical Identification and Physical Properties

Cyclobutylmethanesulfonyl chloride is a sulfonyl chloride derivative. For reference, key
physical and chemical properties of related compounds are summarized below.

Table 1: Physical and Chemical Properties
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Cyclobutanesulfonyl

Property Methanesulfonyl Chloride .
Chloride

CAS Number 124-63-0[1] 338453-16-0[2]

Molecular Formula CHsCIO25[1] C4H7ClO25[2]

Molecular Weight 114.55 g/mol [1] 154.62 g/mol [2]
Colorless to light yellow )

Appearance o Not available
liquid[3]

Odor Pungent, lachrymatory[3] Not available

Melting Point -33°C/-27.4 °F[1] Not available

N _ 161 °C/321.8 °F @ 760

Boiling Point 217.4+7.0 °C at 760 mmHg[4]
mmHg[1]

Flash Point 110 °C/ 230 °F[1] 85.3£18.2 °C[4]

Density 1.480 g/cm3[5] 1.4+0.1 g/cm3[4]

Solubility Insoluble (reacts with water)[5]  Not available

Vapor Pressure

2.6 mbar @ 20 °CJ[5]

0.240.4 mmHg at 25°C[4]

Hazard Identification and Classification

Methanesulfonyl chloride is classified as a highly hazardous substance. Users should assume

cyclobutylmethanesulfonyl chloride possesses a similar hazard profile.

GHS Classification (based on Methanesulfonyl Chloride):[3]

Acute Toxicity, Oral (Category 3)

Acute Toxicity, Inhalation (Category 1)

Acute Toxicity, Dermal (Category 3)

Skin Corrosion/Irritation (Category 1B)
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» Serious Eye Damage/Eye Irritation (Category 1)

e Skin Sensitization (Category 1)

» Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System

o Corrosive to Metals (Category 1)

o Harmful to Aquatic Life (Category 3)

Signal Word: Danger

Hazard Statements:

H290: May be corrosive to metals.

e H301 + H311: Toxic if swallowed or in contact with skin.
e H314: Causes severe skin burns and eye damage.

e H317: May cause an allergic skin reaction.

e H330: Fatal if inhaled.

o H335: May cause respiratory irritation.

e H402: Harmful to aquatic life.

Safe Handling and Storage

Strict adherence to the following procedures is mandatory to minimize risk.

Engineering Controls

e All work must be conducted in a properly functioning chemical fume hood.

o Ensure adequate ventilation to control airborne concentrations.[1]
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o Eyewash stations and safety showers must be readily accessible and in close proximity to
the workstation.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential. The following table outlines the minimum
requirements.

Table 2: Required Personal Protective Equipment

Body Part Equipment Specification Rationale

] ) Protects against splashes and
Tight-sealing safety goggles ]
Eyes/Face . vapors causing severe eye
and a face shield.[1]

damage.[1]
Chemical-resistant gloves
(e.g., Butyl rubber, Viton®). Prevents skin contact, which
Skin Wear appropriate protective can cause severe burns and
clothing to prevent skin toxic effects.

exposure.[1]

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded o ]
) o ) Protects against inhalation,
Respiratory or irritation is experienced.[1] ]
] ] which can be fatal.
Use a full-face respirator with
an appropriate acid

gas/particulate filter cartridge.

[1]

Handling Procedures

e Avoid all personal contact, including inhalation of vapors or mists.
e Do not breathe mist/vapors/spray.[1]

e Wash hands and any exposed skin thoroughly after handling.
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» Do not eat, drink, or smoke in the work area.
e Handle under an inert atmosphere (e.g., nitrogen) and protect from moisture.

o Use only non-metallic or corrosive-resistant tools and containers.

Storage Conditions

e Store in a dry, cool, and well-ventilated place.[1]

o Keep containers tightly closed.

» Store locked up in a designated corrosives area.[1]

» Store in a corrosive-resistant container with a resistant inner liner.
 Recommended storage temperature is 2 - 8 °C.

e Incompatible Materials: Acids, strong oxidizing agents, strong bases, and alcohols.[1]
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Workflow for Safe Handling of Cyclobutylmethanesulfonyl Chloride

Preparation

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Face Shield, Lab Coat)

i

Verify Chemical Fume Hood
is Operating Correctly

i

Gather Materials
(Inert gas, sealed glassware, etc.)

Chemical Handling

Work Inside Fume Hood.
Transfer Reagent Under Inert Atmosphere.

Perform Reaction.

Maintain Inert & Dry Conditions. eI 6 G

Quench/Neutralize
All Contaminated Glassware in Hood

Dispose of Waste in
Designated Hazardous Waste Container

Decontaminate Work Area

Doff PPE and Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Chemical Handling.
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Emergency Procedures

Immediate and appropriate action is critical in an emergency.

First-Aid Measures

Table 3: First-Aid Protocols

Exposure Route First-Aid Instructions

Move victim to fresh air immediately. If breathing

is difficult, give oxygen. If not breathing, give
Inhalation artificial respiration (do not use mouth-to-

mouth). Call a physician or poison control center

immediately.[1]

Immediately take off all contaminated clothing.
) Rinse skin with copious amounts of
Skin Contact . .
water/shower for at least 15 minutes. Immediate

medical attention is required.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact do. Continue rinsing for at least 15 minutes.

Immediately call an ophthalmologist or poison

control center.

Do NOT induce vomiting. Rinse mouth with
) water. Call a physician or poison control center
Ingestion i ) ) .
immediately. Never give anything by mouth to

an unconscious person.[1][3]

First-aiders must protect themselves from exposure. Show the Safety Data Sheet to the
attending medical professional.

Accidental Release Measures

e Personal Precautions: Evacuate personnel to a safe area.[1] Do not breathe vapors or mists.
Avoid substance contact. Ensure adequate ventilation. Wear full PPE as described in
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Section 3.2.

o Environmental Precautions: Do not let the product enter drains, surface water, or soil.[1]

e Containment and Cleanup: Cover drains. Absorb the spill with a non-combustible, inert
absorbent material (e.g., sand, earth, vermiculite).[6] Do not use combustible materials like
sawdust.[6] Collect the material into a suitable, labeled, and sealed container for hazardous
waste disposal.[6] Decontaminate the spill area after material pickup is complete.
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Emergency Response for Chemical Spill

Alert Personnel

Evacuate Immediate Area

Call Emergency Services
& Secure Area

Assess Spill Size & Risk
(Is it safe to handle internally?)

Don Full PPE
(Respirator, chemical suit, etc.)

Ensure Adequate Ventilation
(Increase fume hood sash height if safe)

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Labeled Hazardous Waste Container

Decontaminate Spill Area
& Dispose of all materials as hazardous waste

Report Incident

Click to download full resolution via product page

Caption: Decision Flowchart for Spill Response.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or alcohol-
resistant foam.[1]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire. Some sources advise against using water as it can hydrolyze the material,
liberating acidic gas which may react with metals to generate flammable hydrogen gas.

o Specific Hazards: Thermal decomposition can release irritating and toxic gases and vapors,
including carbon oxides, sulfur oxides, and hydrogen chloride gas.[1] Vapors are heavier
than air and may form explosive mixtures with air upon intense heating.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Stability and Reactivity
o Reactivity: Reacts with water.[5] May be corrosive to metals.
o Chemical Stability: Stable under recommended storage conditions, but is moisture-sensitive.

e Hazardous Reactions: Hazardous polymerization does not occur.[1] Reacts with water,
strong bases, acids, and alcohols.[1]

» Conditions to Avoid: Incompatible products, excess heat, and moisture.[1]

e Hazardous Decomposition Products: Upon combustion or thermal decomposition, it can
produce carbon monoxide, carbon dioxide, sulfur oxides, and hydrogen chloride gas.[1]

Toxicological Information

This substance is highly toxic and corrosive. The primary routes of exposure are inhalation,
ingestion, and skin/eye contact.

Table 4: Acute Toxicity Data (for Methanesulfonyl Chloride)
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Route Species Value Reference
Oral LD50 Rat 175 - 250 mg/kg [5]
Dermal LD50 Rabbit 200 - 2000 mg/kg [5]
Inhalation LC50 Rat 111.7 mg/m3 (4 h) [5]

Skin Corrosion/lrritation: Causes severe skin burns.

Eye Damage/Irritation: Causes serious eye damage, with a risk of blindness.[1]

Respiratory/Skin Sensitization: May cause an allergic skin reaction.

Carcinogenicity: Not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[1]

Disposal Considerations

Waste from this material is classified as hazardous waste.[5]

e Product Disposal: Disposal must be handled by an approved waste disposal facility in
accordance with all local, regional, and national regulations.[1] Do not mix with other waste.
Small quantities may be neutralized by slowly adding to a large volume of a stirred, cooled
basic solution (e.g., 5% sodium bicarbonate), but this should only be performed by trained
personnel in a fume hood.[6]

» Container Disposal: Uncleaned containers should be treated as the product itself and
disposed of as hazardous waste. Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cyclobutylmethanesulfonyl Chloride: A Technical Guide
to Safe Handling and Procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b597706#cyclobutylmethanesulfonyl-chloride-safety-
and-handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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